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Compound of Interest

Compound Name:
3-Amino-3-(2-

nitrophenyl)propanoic acid

Cat. No.: B1221991 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the proper disposal of 3-
Amino-3-(2-nitrophenyl)propanoic acid (CAS No. 5678-48-8), ensuring the safety of

laboratory personnel and the protection of the environment. While this compound is not

classified as hazardous under the 2012 OSHA Hazard Communication Standard, adherence to

rigorous disposal protocols is crucial due to its chemical structure containing a nitroaromatic

group.[1] Nitroaromatic compounds, as a class, are noted for their potential toxicity and

environmental persistence.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to establish a safe working

environment. This includes wearing appropriate Personal Protective Equipment (PPE) and

working in a well-ventilated area, such as a chemical fume hood, to minimize exposure.

Table 1: Personal Protective Equipment (PPE) and Handling Summary
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Protective Measure Specification Rationale

Eye Protection

Chemical splash goggles or

safety glasses with side

shields.

Protects against accidental

splashes of the chemical.[2]

Hand Protection
Chemically resistant gloves

(e.g., nitrile or neoprene).

Prevents skin contact with the

compound.[3]

Body Protection

A lab coat or chemical-

resistant apron should be

worn.

Protects clothing from

contamination.[3]

Respiratory Protection

Generally not required under

normal use conditions with

adequate ventilation. A particle

filter may be used if dust

formation is significant.[1]

Avoids inhalation of dust

particles.

Handling

Avoid dust formation. Avoid

contact with skin, eyes, and

clothing. Do not ingest or

inhale.

Minimizes potential exposure

to the chemical.[1][2]

Step-by-Step Disposal Protocol
The disposal of 3-Amino-3-(2-nitrophenyl)propanoic acid should be managed as a chemical

waste stream. Under no circumstances should this compound be disposed of down the drain or

in regular solid waste.[3][4]

Waste Collection:

Carefully sweep up the solid 3-Amino-3-(2-nitrophenyl)propanoic acid, avoiding the

creation of dust.[1][2]

Place the collected material into a designated, chemically compatible, and leak-proof

waste container (e.g., a high-density polyethylene (HDPE) or glass container).[3]

Waste Segregation:
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It is critical to segregate chemical waste to prevent dangerous reactions.[3]

This compound is incompatible with strong oxidizing agents, acids, and bases.[5] Store

waste separately from these materials.

Labeling:

Clearly label the waste container with the full chemical name: "3-Amino-3-(2-
nitrophenyl)propanoic acid" and the CAS number "5678-48-8".

Indicate the approximate quantity of waste in the container.

Include the date when the waste was first added to the container.

Storage:

Store the sealed and labeled waste container in a designated and secure satellite

accumulation area (SAA) within the laboratory.

The storage area should be cool, dry, and well-ventilated, away from sources of ignition.[1]

[2]

Utilize secondary containment, such as a chemical-resistant tray, to contain any potential

leaks.[3]

Arranging for Pickup:

Contact your institution's Environmental Health and Safety (EHS) department or a certified

hazardous waste disposal company to arrange for pickup and proper disposal.

Follow all institutional, local, state, and federal regulations for chemical waste disposal.[3]

[4]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of 3-Amino-3-(2-nitrophenyl)propanoic acid.
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Disposal Workflow for 3-Amino-3-(2-nitrophenyl)propanoic Acid

Start: Unused or Waste
3-Amino-3-(2-nitrophenyl)propanoic acid

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Carefully collect solid waste,
avoiding dust formation

Place in a labeled,
sealed, and chemically
compatible container

Segregate from incompatible
materials (strong oxidizers,

acids, bases)

Store in a designated
Satellite Accumulation Area (SAA)

Contact EHS or certified
waste disposal company

for pickup

End: Proper Disposal

Click to download full resolution via product page

Caption: Disposal workflow for 3-Amino-3-(2-nitrophenyl)propanoic acid.
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Disclaimer: This information is based on publicly available safety data sheets and general

laboratory safety principles. It is essential to consult your institution's specific waste disposal

policies and procedures and to contact your Environmental Health and Safety (EHS)

department for guidance. Always adhere to all local, state, and federal regulations regarding

chemical waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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